Cas no 2679827-79-1 ((1R,3R,5S)-3-(aminomethyl)-8-azabicyclo3.2.1octan-3-ol)
(1R,3R,5S)-3-(aminomethyl)-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 2679827-79-1
- EN300-28270804
- (1R,3R,5S)-3-(aminomethyl)-8-azabicyclo[3.2.1]octan-3-ol
- (1R,3R,5S)-3-(aminomethyl)-8-azabicyclo3.2.1octan-3-ol
-
- Inchi: 1S/C8H16N2O/c9-5-8(11)3-6-1-2-7(4-8)10-6/h6-7,10-11H,1-5,9H2/t6-,7+,8?
- InChI Key: RKCHQRHKIXHZPK-DHBOJHSNSA-N
- SMILES: OC1(CN)C[C@@H]2CC[C@H](C1)N2
Computed Properties
- Exact Mass: 156.126263138g/mol
- Monoisotopic Mass: 156.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 58.3Ų
(1R,3R,5S)-3-(aminomethyl)-8-azabicyclo3.2.1octan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28270804-1g |
(1R,3R,5S)-3-(aminomethyl)-8-azabicyclo[3.2.1]octan-3-ol |
2679827-79-1 | 1g |
$842.0 | 2023-09-09 | ||
| Enamine | EN300-28270804-5g |
(1R,3R,5S)-3-(aminomethyl)-8-azabicyclo[3.2.1]octan-3-ol |
2679827-79-1 | 5g |
$2443.0 | 2023-09-09 | ||
| Enamine | EN300-28270804-10g |
(1R,3R,5S)-3-(aminomethyl)-8-azabicyclo[3.2.1]octan-3-ol |
2679827-79-1 | 10g |
$3622.0 | 2023-09-09 | ||
| Enamine | EN300-28270804-0.05g |
(1R,3R,5S)-3-(aminomethyl)-8-azabicyclo[3.2.1]octan-3-ol |
2679827-79-1 | 95.0% | 0.05g |
$707.0 | 2025-03-19 | |
| Enamine | EN300-28270804-0.1g |
(1R,3R,5S)-3-(aminomethyl)-8-azabicyclo[3.2.1]octan-3-ol |
2679827-79-1 | 95.0% | 0.1g |
$741.0 | 2025-03-19 | |
| Enamine | EN300-28270804-0.25g |
(1R,3R,5S)-3-(aminomethyl)-8-azabicyclo[3.2.1]octan-3-ol |
2679827-79-1 | 95.0% | 0.25g |
$774.0 | 2025-03-19 | |
| Enamine | EN300-28270804-0.5g |
(1R,3R,5S)-3-(aminomethyl)-8-azabicyclo[3.2.1]octan-3-ol |
2679827-79-1 | 95.0% | 0.5g |
$809.0 | 2025-03-19 | |
| Enamine | EN300-28270804-1.0g |
(1R,3R,5S)-3-(aminomethyl)-8-azabicyclo[3.2.1]octan-3-ol |
2679827-79-1 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-28270804-2.5g |
(1R,3R,5S)-3-(aminomethyl)-8-azabicyclo[3.2.1]octan-3-ol |
2679827-79-1 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-28270804-5.0g |
(1R,3R,5S)-3-(aminomethyl)-8-azabicyclo[3.2.1]octan-3-ol |
2679827-79-1 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 |
(1R,3R,5S)-3-(aminomethyl)-8-azabicyclo3.2.1octan-3-ol Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on (1R,3R,5S)-3-(aminomethyl)-8-azabicyclo3.2.1octan-3-ol
Chemical Profile of (1R,3R,5S)-3-(aminomethyl)-8-azabicyclo3.2.1octan-3-ol (CAS No. 2679827-79-1)
Introducing (1R,3R,5S)-3-(aminomethyl)-8-azabicyclo3.2.1octan-3-ol, a meticulously crafted compound with the CAS number 2679827-79-1. This molecule has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential therapeutic applications. The compound belongs to the class of azabicycloalkanes, which are known for their diverse biological activities and structural complexity.
The stereochemistry of (1R,3R,5S)-3-(aminomethyl)-8-azabicyclo3.2.1octan-3-ol is a critical aspect of its functionality. The presence of three stereocenters at the 1st, 3rd, and 5th positions contributes to its chiral nature, which is essential for many biological interactions. This specific arrangement of substituents not only influences its pharmacokinetic behavior but also determines its interaction with biological targets.
Recent advancements in drug discovery have highlighted the importance of azabicycloalkanes in developing novel therapeutic agents. The structural framework of this compound provides a stable scaffold that can be modified to target various biological pathways. For instance, studies have shown that azabicycloalkanes can interact with enzymes and receptors in a manner that modulates inflammatory responses and neural signaling.
The aminomethyl group at the 3-position of the molecule is particularly noteworthy. This functional group not only enhances the solubility of the compound in aqueous environments but also serves as a versatile handle for further chemical modifications. Researchers have utilized this group to attach various pharmacophores, thereby tailoring the compound for specific therapeutic effects.
In the realm of biomedical research, (1R,3R,5S)-3-(aminomethyl)-8-azabicyclo3.2.1octan-3-ol has been explored for its potential in treating neurological disorders. Preliminary studies suggest that this compound can interact with neurotransmitter systems, potentially offering benefits in managing conditions such as epilepsy and neurodegenerative diseases. The ability of azabicycloalkanes to cross the blood-brain barrier makes them particularly promising candidates for central nervous system therapies.
The synthesis of this compound involves intricate organic transformations that highlight the expertise required in modern chemical synthesis. The construction of the bicyclic core requires precise control over reaction conditions to ensure high yield and enantioselectivity. Advanced techniques such as transition metal catalysis and asymmetric synthesis have been employed to achieve the desired stereochemical outcome.
One of the most compelling aspects of (1R,3R,5S)-3-(aminomethyl)-8-azabicyclo3.2.1octan-3-ol is its potential as a lead compound for drug development. By leveraging computational modeling and high-throughput screening, researchers can rapidly identify derivatives with enhanced potency and reduced side effects. This approach aligns with the growing trend towards precision medicine, where individual patient characteristics are taken into account when designing therapeutic strategies.
The chemical properties of this compound also make it an attractive candidate for materials science applications beyond pharmaceuticals. Its unique structural motifs could be exploited in designing novel polymers or functional materials with specific mechanical and thermal properties. Such applications would further expand the utility of azabicycloalkanes in industrial and technological contexts.
In conclusion, (1R,3R,5S)-3-(aminomethyl)-8-azabicyclo3.2.1octan-3-ol (CAS No. 2679827-79-1) represents a significant advancement in synthetic chemistry and biomedical research. Its complex stereochemistry, functional group versatility, and potential therapeutic applications make it a valuable asset in both academic and industrial settings. As research continues to uncover new ways to harness its properties, this compound is poised to play a crucial role in shaping the future of drug discovery and material science.
2679827-79-1 ((1R,3R,5S)-3-(aminomethyl)-8-azabicyclo3.2.1octan-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)